Cas no 58582-13-1 (Imidazo[2,1-a]isoquinoline, 2,3-diphenyl-)

Imidazo[2,1-a]isoquinoline, 2,3-diphenyl- structure
58582-13-1 structure
Product Name:Imidazo[2,1-a]isoquinoline, 2,3-diphenyl-
CAS No:58582-13-1
MF:C23H16N2
MW:320.386545181274
CID:341584
PubChem ID:58880572
Update Time:2025-04-19

Imidazo[2,1-a]isoquinoline, 2,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Imidazo[2,1-a]isoquinoline, 2,3-diphenyl-
    • 2,3-diphenylimidazo[2,1-a]isoquinoline
    • SCHEMBL13325839
    • 58582-13-1
    • DTXSID50730481
    • Inchi: 1S/C23H16N2/c1-3-10-18(11-4-1)21-22(19-12-5-2-6-13-19)25-16-15-17-9-7-8-14-20(17)23(25)24-21/h1-16H
    • InChI Key: INKDOSXUCNTSAQ-UHFFFAOYSA-N
    • SMILES: N12C=CC3C=CC=CC=3C1=NC(C1C=CC=CC=1)=C2C1C=CC=CC=1

Computed Properties

  • Exact Mass: 320.13148
  • Monoisotopic Mass: 320.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 17.3Ų

Experimental Properties

  • PSA: 17.3
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